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Compound of Interest

Compound Name: Oxamyl oxime

CAS No.: 66344-32-9

Cat. No.: B11929898

Get Quote

This guide provides a comprehensive technical overview of oxamyl oxime, a key metabolite of

the carbamate pesticide oxamyl. Designed for researchers, scientists, and professionals in

drug development and environmental science, this document delves into the core chemical and

physical properties of oxamyl oxime, its formation, biological significance, and analytical

methodologies. Our focus is on providing not just data, but also the scientific context and

practical insights necessary for its application in a research setting.

Introduction: The Significance of Oxamyl Oxime
Oxamyl oxime, chemically known as methyl (1Z)-2-(dimethylamino)-N-hydroxy-2-

oxoethanimidothioate, is the principal hydrolysis product and a major metabolite of oxamyl[1]

[2]. Oxamyl is a broad-spectrum insecticide, nematicide, and acaricide used in agriculture.[3][4]

Understanding the properties and behavior of its oxime metabolite is crucial for several

reasons. Firstly, in environmental monitoring and residue analysis, the presence of oxamyl
oxime is a key indicator of the initial application of oxamyl.[5] Secondly, from a toxicological

standpoint, the conversion of oxamyl to oxamyl oxime represents a significant detoxification

pathway, as the oxime is considerably less toxic than the parent carbamate.[6] This guide will

explore these facets in detail, providing a robust knowledge base for scientific investigation.
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Chemical Structure and Physicochemical Properties
The unique chemical structure of oxamyl oxime dictates its physical and chemical behavior.

The presence of the oxime functional group in place of the N-methylcarbamoyl group of oxamyl

drastically alters its biological activity.

Chemical Structure
The chemical structure of oxamyl oxime is presented below.

Caption: Chemical structure of Oxamyl Oxime.

Physicochemical Data
A summary of the key physicochemical properties of oxamyl oxime is provided in the table

below for easy reference and comparison.
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Property Value Source

IUPAC Name

methyl (1Z)-2-(dimethylamino)-

N-hydroxy-2-

oxoethanimidothioate

CAS Number 30558-43-1 [7]

Molecular Formula C₅H₁₀N₂O₂S

Molecular Weight 162.21 g/mol [7]

Appearance White powder/solid

Melting Point 174 - 179 °C [5]

Boiling Point 272.1 °C [5]

Solubility

Soluble in DMSO. Slightly

soluble in Chloroform and

Methanol.

, [5][8]

LogP (Octanol/Water Partition

Coefficient)
0.225 - 0.34 , [5][9]

SMILES CN(C)C(=O)C(=NO)SC

InChIKey
KIDWGGCIROEJJW-

UHFFFAOYSA-N
[9]

Synthesis and Generation
While oxamyl oxime is commercially available as a reference standard, understanding its

synthesis and generation from its parent compound is vital for many research applications.[10]

[11]

Laboratory Synthesis via Hydrolysis of Oxamyl
A practical method for producing oxamyl oxime in a laboratory setting is through the controlled

hydrolysis of oxamyl. This process mimics the natural degradation pathway and is a reliable

method for generating the metabolite for analytical or toxicological studies.
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Experimental Protocol: Alkaline Hydrolysis of Oxamyl to Oxamyl Oxime

Dissolution: Prepare a stock solution of oxamyl in a suitable organic solvent such as

methanol or acetonitrile.

Alkaline Treatment: To an aliquot of the oxamyl stock solution, add a solution of sodium

hydroxide (e.g., 0.1 M) to achieve a final pH of 9.[1] The reaction should be carried out at

room temperature.

Monitoring: Monitor the progress of the hydrolysis reaction using an appropriate analytical

technique such as High-Performance Liquid Chromatography (HPLC) with UV detection or

Liquid Chromatography-Mass Spectrometry (LC-MS). The disappearance of the oxamyl

peak and the appearance of the oxamyl oxime peak will indicate the reaction's progress.

Neutralization and Extraction: Once the reaction is complete (typically within a few hours at

pH 9), neutralize the solution with a suitable acid (e.g., hydrochloric acid) to pH 7.[1] Extract

the oxamyl oxime from the aqueous solution using an organic solvent like dichloromethane

or ethyl acetate.

Purification: Concentrate the organic extract and purify the resulting oxamyl oxime using

column chromatography on silica gel.

Characterization: Confirm the identity and purity of the synthesized oxamyl oxime using

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).
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Synthesis Workflow

Start: Oxamyl Solution Add Alkaline Solution (e.g., NaOH) Monitor Reaction (HPLC/LC-MS) Neutralize Solution Extract with Organic Solvent Purify (Column Chromatography) End: Purified Oxamyl Oxime

Biotransformation Pathway

Oxamyl
(AChE Inhibitor)

Microbial Hydrolysis
(e.g., Pseudomonas sp.)

Hydrolysis

Oxamyl Oxime
(Non-inhibitor)

Detoxification

Click to download full resolution via product page

Caption: Microbial degradation of oxamyl to oxamyl oxime.

Abiotic Degradation
In addition to microbial action, the hydrolysis of oxamyl to oxamyl oxime can also occur

abiotically, with the rate being significantly influenced by pH. Hydrolysis is more rapid under

alkaline conditions. [1]

Analytical Methodologies
Accurate and sensitive analytical methods are essential for the detection and quantification of

oxamyl oxime in various matrices, including environmental samples and agricultural products.
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the preferred method for the analysis of oxamyl and its oxime metabolite due to

its high sensitivity and selectivity. [10] Experimental Protocol: LC-MS/MS Analysis of Oxamyl
Oxime in Water

Sample Preparation:

Take a 10 mL aliquot of the water sample.

Acidify the sample by adding an equal volume of 0.1% formic acid in water.

If particulates are present, filter the sample through a 0.2 µm syringe filter.

Transfer the filtrate to an autosampler vial for analysis.

LC-MS/MS Instrumentation and Conditions:

LC System: A standard HPLC or UHPLC system.

Column: A C18 or similar reversed-phase column.

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small

amount of formic acid (e.g., 0.1%).

MS System: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for oxamyl oxime.

Analytical Workflow (LC-MS/MS)

Water Sample Acidification
(0.1% Formic Acid) Filtration (optional) LC Separation

(Reversed-Phase)
MS/MS Detection

(ESI+, MRM) Quantification
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Caption: Workflow for the LC-MS/MS analysis of oxamyl oxime.

Safety and Handling
As a chemical used in a laboratory setting, proper safety precautions must be observed when

handling oxamyl oxime.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat. [5]* Handling: Avoid inhalation of dust and contact with skin and eyes.

[5]Handle in a well-ventilated area or in a fume hood.

Storage: Store in a cool, dry, and dark place in a tightly sealed container. [8]* Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Conclusion
Oxamyl oxime is a molecule of significant interest in the fields of environmental science,

toxicology, and agricultural chemistry. Its formation from the pesticide oxamyl represents a

critical detoxification pathway, and its presence serves as an important marker for

environmental monitoring. This guide has provided a detailed overview of its chemical

structure, properties, synthesis, biological activity, and analytical methods, offering a solid

foundation for researchers and scientists working with this compound. The provided protocols

and data are intended to facilitate further research and a deeper understanding of the role of

oxamyl oxime in various scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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